Cas no 20412-38-8 (Neopentyl chloroformate)

• Product Name: Neopentyl chloroformate
• CAS No: 20412-38-8
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD00274354
• CID: 253949
• PubChem ID: 24869774
• Update Time: 2025-11-02

Neopentyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,2,2-dimethylpropyl ester
• 2,2-dimethylpropyl carbonochloridate
• 2,2-dimethylpropyl chlorocarbonate
• 2,2-dimethyl-propyl chloroformate
• Chloroformic acid neopentyl ester
• neo-pentyl chloroformate
• Neopentyl chloroforMate
• SCHEMBL184188
• DTXSID40391707
• neopentyl carbonochloridate
• neopentyl chlorocarbonate
• 2, 2-dimethylpropyl carbonochloridate
• AS-80600
• 2,2-dimethylpropyl carbonchloridate
• EN300-7261145
• 20412-38-8
• J-013294
• 2,2-Dimethylpropylchloroformate
• Carbonochloridic acid, 2,2-dimethylpropyl ester
• Q65224447
• Neopentyl chloroformate, 97%
• Neopentylchloroformate
• AKOS015912472
• JUUBFHLPTCPVBO-UHFFFAOYSA-N
• 2,2-Dimethylpropyl chloroformate
• Neopentyl chloroformate

• MDL： MFCD00274354
• Inchi： 1S/C6H11ClO2/c1-6(2,3)4-9-5(7)8/h4H2,1-3H3
• InChI Key： JUUBFHLPTCPVBO-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C)(C)C

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.003 g/mL at 25 °C(lit.)
• Boiling Point: 55 °C/36 mmHg(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.410(lit.)
• PSA: 26.30000
• LogP: 2.40790
• Vapor Pressure: −0.65 psi ( 20 °C)
• Solubility: Not determined

Neopentyl chloroformate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314-H331
• Warning Statement： P210-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338-P403+P233
• Hazardous Material transportation number：UN 2742 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 10-23-34
• Safety Instruction： S16; S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-19
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on Neopentyl chloroformate

Comprehensive Guide to Neopentyl Chloroformate (CAS No. 20412-38-8): Properties, Applications, and Industry Insights

Neopentyl chloroformate (CAS 20412-38-8), a specialized organic compound, has garnered significant attention in synthetic chemistry and industrial applications due to its unique reactivity and versatility. This carbonate ester derivative is widely utilized as a protecting group reagent and carboxylation agent, particularly in peptide synthesis and pharmaceutical intermediates. Its molecular structure, featuring a neopentyl backbone, enhances steric hindrance, making it ideal for selective reactions.

Recent trends in green chemistry and sustainable synthesis have driven demand for efficient reagents like neopentyl chloroformate. Researchers frequently search for "alternatives to phosgene derivatives" or "safe carbonylating agents," highlighting its role in reducing hazardous byproducts. The compound’s stability under mild conditions aligns with modern "low-temperature synthesis" methodologies, a key focus in API manufacturing (Active Pharmaceutical Ingredients).

In analytical chemistry, CAS 20412-38-8 is valued for its ability to form stable urethane linkages, a property exploited in HPLC derivatization. Laboratories often inquire about "HPLC-grade neopentyl chloroformate" or "derivatization protocols for amines," reflecting its niche in chromatographic analysis. Its compatibility with automated peptide synthesizers further underscores its utility in high-throughput workflows.

The compound’s moisture sensitivity necessitates strict storage protocols, a topic frequently addressed in "handling air-sensitive reagents" discussions. Innovations in packaging technologies, such as argon-sealed ampoules, have improved its shelf life. Industry reports emphasize its growing adoption in "bioconjugation chemistry," particularly for antibody-drug conjugates (ADCs), where controlled reactivity is critical.

From a regulatory perspective, neopentyl chloroformate complies with major pharmacopeias, making it a preferred choice for "GMP-compliant synthesis." Its low volatility compared to traditional chloroformate esters addresses workplace safety concerns, aligning with "occupational exposure limits" guidelines. Environmental studies highlight its biodegradability profile, relevant to "eco-friendly solvent systems" research.

Future applications may expand into material science, particularly in polymer crosslinking. Patents describe its use in "thermoset resin modifiers," suggesting potential in coatings and adhesives. As synthetic methodologies evolve, 20412-38-8 remains a benchmark for sterically hindered carbonylations, balancing reactivity and safety—a dual advantage increasingly prioritized in modern chemical design.